N-[Cyclobutyl-(4-methoxyphenyl)methyl]oxirane-2-carboxamide

• IUPAC Name: N-[cyclobutyl-(4-methoxyphenyl)methyl]oxirane-2-carboxamide
• InChI: InChI=1S/C15H19NO3/c1-18-12-7-5-11(6-8-12)14(10-3-2-4-10)16-15(17)13-9-19-13/h5-8,10,13-14H,2-4,9H2,1H3,(H,16,17)
• InChI Key: BDCPIZBMTJKTTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C2CCC2)NC(=O)C3CO3
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

N-[Cyclobutyl-(4-methoxyphenyl)methyl]oxirane-2-carboxamide, commonly known as CX-5461, is a small molecule inhibitor that selectively targets RNA polymerase I (Pol I) transcription. CX-5461 has shown promising results in preclinical studies and is currently being investigated as a potential anticancer agent.

Mechanism of Action

CX-5461 selectively inhibits Pol I transcription by binding to the DNA template and preventing the formation of the transcription initiation complex. This leads to the downregulation of ribosomal RNA synthesis, which is essential for cancer cell growth and proliferation. CX-5461 has also been shown to induce DNA damage and activate the p53 pathway, which leads to apoptosis in cancer cells.
Biochemical and Physiological Effects:
CX-5461 has been shown to have a number of biochemical and physiological effects in cancer cells, including the downregulation of ribosomal RNA synthesis, induction of DNA damage, activation of the p53 pathway, and induction of apoptosis. CX-5461 has also been shown to have minimal effects on normal cells, suggesting that it may have a favorable therapeutic index.

Advantages and Limitations for Lab Experiments

One advantage of CX-5461 is that it is highly selective for Pol I transcription and has minimal effects on other transcription factors. This makes it an attractive target for cancer therapy. However, one limitation of CX-5461 is that it has poor solubility and stability, which can make it difficult to work with in the laboratory.

Future Directions

There are several potential future directions for CX-5461 research. One area of interest is the development of more stable and soluble analogs of CX-5461 that may have improved pharmacokinetic properties. Another area of interest is the identification of biomarkers that can predict response to CX-5461 therapy. Finally, there is interest in investigating the combination of CX-5461 with other anticancer agents to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of CX-5461 involves several steps, including the synthesis of the cyclobutylmethylketone intermediate, the conversion of the intermediate to the oxirane intermediate, and the final coupling of the oxirane intermediate with the 4-methoxyphenylmethylamine to form CX-5461. The overall yield of CX-5461 is approximately 10%.

Scientific Research Applications

CX-5461 has been shown to be effective against a variety of cancer cell lines, including breast, colon, and lung cancer. It has also been shown to be effective against cancer stem cells, which are believed to be responsible for cancer recurrence and resistance to chemotherapy. CX-5461 has been tested in animal models of cancer and has shown promising results, including tumor regression and increased survival.